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Afatinib-d6 Afatinib-d6
Brand Name: Vulcanchem
CAS No.: 1313874-96-2
VCID: VC0107250
InChI: InChI=1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1/i1D3,2D3
SMILES: CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4
Molecular Formula: C24H25ClFN5O3
Molecular Weight: 491.981

Afatinib-d6

CAS No.: 1313874-96-2

Reference Standards

VCID: VC0107250

Molecular Formula: C24H25ClFN5O3

Molecular Weight: 491.981

Afatinib-d6 - 1313874-96-2

CAS No. 1313874-96-2
Product Name Afatinib-d6
Molecular Formula C24H25ClFN5O3
Molecular Weight 491.981
IUPAC Name (E)-4-[bis(trideuteriomethyl)amino]-N-[4-(3-chloro-4-fluoroanilino)-7-[(3S)-oxolan-3-yl]oxyquinazolin-6-yl]but-2-enamide
Standard InChI InChI=1S/C24H25ClFN5O3/c1-31(2)8-3-4-23(32)30-21-11-17-20(12-22(21)34-16-7-9-33-13-16)27-14-28-24(17)29-15-5-6-19(26)18(25)10-15/h3-6,10-12,14,16H,7-9,13H2,1-2H3,(H,30,32)(H,27,28,29)/b4-3+/t16-/m0/s1/i1D3,2D3
Standard InChIKey ULXXDDBFHOBEHA-VCXSEIMGSA-N
SMILES CN(C)CC=CC(=O)NC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC(=C(C=C3)F)Cl)OC4CCOC4
Synonyms (2E)-N-[4-[(3-Chloro-4-fluorophenyl)amino]-7-[[(3S)-tetrahydro-3-furanyl]oxy]-6-quinazolinyl]-4-(dimethylamino)-2-butenamide-d6; BIBW 2992-d6;
PubChem Compound 53254174
Last Modified Nov 11 2021
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